Cas no 2171934-86-2 (4-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid)

• Product Name: 4-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid
• CAS No: 2171934-86-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6204125
• PubChem ID: 165580915
• Update Time: 2025-07-22

4-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid
• EN300-1529003
• 2171934-86-2
• 4-[3-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylpentanoic acid

• Inchi： 1S/C28H34N2O5/c1-28(2,14-13-26(32)33)30-25(31)15-19(18-11-12-18)16-29-27(34)35-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,18-19,24H,11-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： JDCRRHVGOKPMOQ-UHFFFAOYSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CC1)NC(C)(C)CCC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid

4-3-Cyclopropyl-4-({(9H-Fluoren-9-Yl)methoxycarbonyl}Amino)Butanamido-4-Methylpentanoic Acid: A Comprehensive Overview

4-3-Cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid, identified by the CAS registry number 2171934-86-2, is a complex organic compound with significant potential in various fields of chemical research and application. This compound, characterized by its intricate structure, has garnered attention due to its unique properties and promising applications in drug delivery systems, material science, and biotechnology. Recent studies have highlighted its role in enhancing the efficiency of therapeutic agents and its compatibility with advanced manufacturing techniques.

The molecular structure of this compound is notable for its integration of a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a pentanoic acid backbone. The presence of the Fmoc group, a widely used protecting group in peptide synthesis, underscores its potential utility in medicinal chemistry. Researchers have explored its ability to serve as a versatile linker in the synthesis of bioactive molecules, enabling precise control over the spatial arrangement of functional groups. This feature is particularly advantageous in the development of novel drugs targeting complex biological pathways.

Recent advancements in synthetic methodologies have facilitated the efficient synthesis of this compound. Utilizing green chemistry principles, scientists have developed scalable routes that minimize environmental impact while ensuring high yields. These methods often involve catalytic processes and modular assembly strategies, which are critical for industrial applications. The compound's stability under various reaction conditions has also been extensively studied, making it a reliable component in multi-step synthesis protocols.

In terms of applications, this compound has shown promise in the field of drug delivery. Its ability to form stable complexes with therapeutic agents has been leveraged to enhance drug solubility and bioavailability. For instance, studies have demonstrated its use as a carrier for hydrophobic drugs, significantly improving their pharmacokinetic profiles. Additionally, its compatibility with biodegradable polymers has opened avenues for its use in controlled-release drug delivery systems.

The integration of this compound into materials science has also yielded intriguing results. Its unique mechanical properties and thermal stability make it a candidate for advanced polymer formulations. Researchers have explored its role in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations. These materials hold potential applications in sensors, actuators, and smart packaging systems.

Furthermore, computational studies have provided deeper insights into the electronic and structural properties of this compound. Quantum mechanical simulations have revealed its electronic distribution and reactivity patterns, which are crucial for predicting its behavior in different chemical environments. These findings have informed the design of more efficient synthetic pathways and guided the optimization of its functional properties.

In conclusion, 4-3-Cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid (CAS No: 2171934-86-2) stands as a testament to the ingenuity of modern chemical research. Its multifaceted applications across diverse disciplines underscore its significance as a valuable tool in contemporary science and technology.